5-(1H-1,3-benzodiazol-1-yl)-3-[(2-fluorophenyl)methoxy]thiophene-2-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
GSK1024306 is a chemical compound developed by GlaxoSmithKline, a global healthcare company
Preparation Methods
The synthesis of GSK1024306 involves several steps, starting with the preparation of key intermediates. The synthetic routes typically involve the use of stable reagents and mild reaction conditions to ensure high optical purity and minimal impurities . Industrial production methods focus on scalability, cost-effectiveness, and safety, making the process suitable for large-scale manufacturing.
Chemical Reactions Analysis
GSK1024306 undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include oxidizing agents, reducing agents, and nucleophiles. The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation reactions may yield oxidized derivatives, while substitution reactions can result in substituted analogs .
Scientific Research Applications
GSK1024306 has a wide range of scientific research applications. In chemistry, it is used as a reagent in various synthetic processes. In biology, it has been studied for its potential effects on cellular pathways and molecular targets. In medicine, GSK1024306 is being investigated for its therapeutic potential in treating various diseases. Additionally, it has industrial applications, particularly in the development of new materials and chemical processes .
Mechanism of Action
The mechanism of action of GSK1024306 involves its interaction with specific molecular targets and pathways. It exerts its effects by modulating the activity of these targets, leading to changes in cellular processes. The exact molecular targets and pathways involved depend on the specific application and context in which the compound is used .
Comparison with Similar Compounds
GSK1024306 can be compared with other similar compounds to highlight its uniqueness. Similar compounds include those with comparable chemical structures or biological activities. The unique properties of GSK1024306, such as its specific molecular targets and pathways, set it apart from other compounds in its class .
If you have any more questions or need further details, feel free to ask!
Properties
Molecular Formula |
C19H14FN3O2S |
---|---|
Molecular Weight |
367.4 g/mol |
IUPAC Name |
5-(benzimidazol-1-yl)-3-[(2-fluorophenyl)methoxy]thiophene-2-carboxamide |
InChI |
InChI=1S/C19H14FN3O2S/c20-13-6-2-1-5-12(13)10-25-16-9-17(26-18(16)19(21)24)23-11-22-14-7-3-4-8-15(14)23/h1-9,11H,10H2,(H2,21,24) |
InChI Key |
QBUKWINFURUTNN-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC=C(C(=C1)COC2=C(SC(=C2)N3C=NC4=CC=CC=C43)C(=O)N)F |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.